N-benzoyl-2-methylimidazole

• Molecular Formula: C11H10N2O
• Molecular Weight: 186.21 g/mol
• IUPAC Name: (2-methylimidazol-1-yl)-phenylmethanone
• InChI: InChI=1S/C11H10N2O/c1-9-12-7-8-13(9)11(14)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key: QIYAEWYPXWEOFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C(=O)C2=CC=CC=C2

Description

N-benzoyl-2-methylimidazole is a useful research compound. Its molecular formula is C11H10N2O and its molecular weight is 186.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8.2 g (0.1 mol) of 2-methylimidazole (a pale yellow solid, 99% pure, m.p. 143°-144° C.) and 50 ml of tetrahydrofuran are placed in a flask. Over a 20 minute period, there is added gradually, with stirring, a solution of 7.0 g (0.05 mol) of benzoyl chloride in 25 ml of tetrahydrofuran. During this period the temperature of the contents of the flask, initially room temperature, rises owing to the exothermic reaction; the temperature of the contents of the flask is maintained at 40° C. by cooling. Stirring is continued, at 40° C., for 10 minutes. Then the mixture is refluxed (at 70° C.) for one hour. An oily layer separates. The mixture is cooled to solidify the oily material and the resulting precipitate is removed by filtration. After removal of tetrahydrofuran by evaporation under vacuum there remains 7.7 g of paste-like crude N-benzoyl 2-methylimidazole.